Cas no 899934-70-4 (2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide)

• Product Name: 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide
• CAS No: 899934-70-4
• MF: C₂₃H₂₂ClF₂N₃OS
• MW: 461.955090045929
• CID: 6039262
• PubChem ID: 22428681
• Update Time: 2025-06-11

2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide
• F3168-0593
• 899934-70-4
• AKOS001793594
• 2-{[3-(4-CHLOROPHENYL)-1,4-DIAZASPIRO[4.6]UNDECA-1,3-DIEN-2-YL]SULFANYL}-N-(2,4-DIFLUOROPHENYL)ACETAMIDE
• 2-((3-(4-chlorophenyl)-1,4-diazaspiro[4.6]undeca-1,3-dien-2-yl)thio)-N-(2,4-difluorophenyl)acetamide

• Inchi： 1S/C23H22ClF2N3OS/c24-16-7-5-15(6-8-16)21-22(29-23(28-21)11-3-1-2-4-12-23)31-14-20(30)27-19-10-9-17(25)13-18(19)26/h5-10,13H,1-4,11-12,14H2,(H,27,30)
• InChI Key： YLHQXJODVPEZHN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(=NC2(CCCCCC2)N=1)SCC(NC1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 461.1140175g/mol
• Monoisotopic Mass: 461.1140175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide

Comprehensive Analysis of 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide (CAS No. 899934-70-4)

The compound 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide, identified by CAS No. 899934-70-4, is a sophisticated spirocyclic acetamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique diazaspiro core and chlorophenyl-difluorophenyl substitution pattern make it a subject of interest for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its applications in central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for heterocyclic compounds like 899934-70-4 has surged due to their versatility in small-molecule therapeutics. The sulfanyl-acetamide moiety in this compound enhances its bioavailability, a critical factor in drug design discussions on platforms like PubMed and ResearchGate. Its spirocyclic architecture also contributes to conformational rigidity, a hot topic in AI-driven molecular modeling, as it improves binding affinity to biological targets. This aligns with frequent searches for "spirocyclic drugs 2024" and "acetamide derivatives in medicine".

From a synthetic chemistry perspective, CAS No. 899934-70-4 exemplifies advancements in green chemistry. Its chloro- and difluoro-substituents are strategically placed to optimize electrophilic reactivity while minimizing environmental impact—a key concern in sustainable pharmaceutical manufacturing. This addresses trending queries such as "eco-friendly heterocycle synthesis" and "halogenated compounds safety". Analytical techniques like HPLC-MS and NMR crystallography are essential for characterizing its purity, reflecting the industry's shift toward high-resolution quality control.

The compound's potential in agrochemical innovation is another area of exploration. Its diazaspiro scaffold shows promise in pest resistance management, resonating with global searches for "next-gen crop protection chemicals". Studies suggest interactions with insect GABA receptors, paralleling interest in non-neonicotinoid insecticides. However, rigorous toxicological profiling remains imperative, as highlighted in recent OECD guideline debates.

In conclusion, 2-{3-(4-chlorophenyl)-1,4-diazaspiro4.6undeca-1,3-dien-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide represents a nexus of medicinal chemistry and materials science. Its dual pharmacophore design caters to both human health and agricultural applications, making it a compelling case study for cross-disciplinary research. As computational tools like AlphaFold accelerate molecular discovery, compounds like 899934-70-4 will continue to shape structure-activity relationship (SAR) paradigms.